Cas no 154020-18-5 (3-amino-4,5-dihydro-1,2,4-oxadiazol-5-one)

3-Amino-4,5-dihydro-1,2,4-oxadiazol-5-one is a heterocyclic compound featuring an oxadiazole ring with an amino substituent. This structure imparts reactivity useful in medicinal chemistry and agrochemical synthesis, particularly as a versatile intermediate for constructing more complex molecules. Its oxadiazole core contributes to stability, while the amino group enhances functionalization potential, enabling selective modifications. The compound’s balanced polarity and moderate solubility in organic solvents facilitate its incorporation into synthetic workflows. Applications include the development of bioactive compounds, where its scaffold may influence pharmacodynamic properties. Careful handling is advised due to potential sensitivity to moisture or strong oxidizers. Storage under inert conditions is recommended to maintain stability.
3-amino-4,5-dihydro-1,2,4-oxadiazol-5-one structure
154020-18-5 structure
Product Name:3-amino-4,5-dihydro-1,2,4-oxadiazol-5-one
CAS No:154020-18-5
MF:C2H3N3O2
MW:101.064119577408
CID:106428
PubChem ID:136197528
Update Time:2025-08-04

3-amino-4,5-dihydro-1,2,4-oxadiazol-5-one Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazol-5(2H)-one,3-amino-
    • 3-amino-2H-1,2,4-oxadiazol-5-one
    • 1,2,4-Oxadiazol-5(2H)-one,3-amino-(9CI)
    • 3-amino-4,5-dihydro-1,2,4-oxadiazol-5-one
    • 3-amino-5-oxo-1,2,4-oxadiazoline
    • 3-amino-1,2,4-oxadiazol-5-one
    • 3-amino-4H-1,2,4-oxadiazol-5-one
    • 3-Amino-1,2,4-oxadiazole-5(4H)-one
    • 3-Amino-1,2,4-oxadiazol-5(4H)-one
    • 3-amino-1,2,4-oxadiazol-5-ol
    • 154020-18-5
    • SCHEMBL7690314
    • amino oxadiazolone
    • EN300-1600531
    • AKOS013059310
    • G67836
    • Inchi: 1S/C2H3N3O2/c3-1-4-2(6)7-5-1/h(H3,3,4,5,6)
    • InChI Key: NSJWCGRUQOIQQH-UHFFFAOYSA-N
    • SMILES: O1C(NC(N)=N1)=O

Computed Properties

  • Exact Mass: 101.022526347g/mol
  • Monoisotopic Mass: 101.022526347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 76.7Ų

3-amino-4,5-dihydro-1,2,4-oxadiazol-5-one Pricemore >>

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Additional information on 3-amino-4,5-dihydro-1,2,4-oxadiazol-5-one

3-Amino-4,5-Dihydro-1,2,4-Oxadiazol-5-One: A Comprehensive Overview

3-Amino-4,5-dihydro-1,2,4-oxadiazol-5-one, also known by its CAS number CAS No. 154020-18-5, is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxadiazole derivatives, which are widely studied for their unique chemical properties and potential applications in drug design and material science.

The molecular structure of 3-amino-4,5-dihydro-1,2,4-oxadiazol-5-one consists of a five-membered ring containing one oxygen atom and two nitrogen atoms. The presence of the amino group (-NH₂) at the 3-position introduces significant reactivity and functional versatility to the molecule. This compound is particularly noted for its ability to undergo various nucleophilic and electrophilic substitutions due to the electron-deficient nature of the oxadiazole ring.

Recent studies have highlighted the potential of oxadiazole derivatives in the development of novel therapeutic agents. For instance, researchers have explored the use of 3-amino derivatives in designing inhibitors for key enzymes involved in cancer progression. The unique electronic properties of the oxadiazole ring allow for strong interactions with biological targets, making this compound a promising candidate in drug discovery.

In addition to its pharmacological applications, CAS No. 154020-18-5 has also been investigated for its role in organic synthesis as a building block for more complex molecules. Its ability to participate in cycloaddition reactions and other multi-component reactions has made it a valuable intermediate in constructing bioactive compounds with intricate architectures.

The synthesis of 3-amino-4,5-dihydro-1,2,4-oxadiazol-5-one typically involves a condensation reaction between an amine and an appropriate carbonyl compound under acidic or basic conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing scalability.

In terms of physical properties, this compound exhibits a melting point around 200°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide (DMF). Its solubility profile makes it suitable for various laboratory applications, including chromatographic separations and spectroscopic analyses.

The growing interest in CAS No. 154020-18-5 has led to numerous studies exploring its interactions with biological systems. For example, recent research has demonstrated its potential as an anti-inflammatory agent by modulating key signaling pathways involved in inflammation.

Furthermore, this compound has shown promise in the field of antimicrobial research, where it exhibits activity against various bacterial strains. This dual functionality underscores its potential as a multi-target drug candidate, capable of addressing multiple pathological processes simultaneously.

In conclusion, 3-amino-4,5-dihydro-1,2,,,,,,,,,,,,,,,,,

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